
Unraveling RO5488608: A Deep Dive into its
Chemical Identity and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RO5488608

Cat. No.: B10772673 Get Quote

For Immediate Release

Basel, Switzerland – December 10, 2025 – RO5488608, a chemical entity of interest to

researchers in the field of drug discovery and development, has been identified as (4R,6S)-4,6-

dimethylnonan-5-one. This in-depth guide provides a comprehensive overview of its chemical

structure, properties, and available data, tailored for a scientific audience.

Chemical Structure and Identifiers
RO5488608 is a ketone with the systematic IUPAC name (4R,6S)-4,6-dimethylnonan-5-one. Its

chemical structure is characterized by a nine-carbon chain with methyl groups at the fourth and

sixth positions and a carbonyl group at the fifth position.

Chemical Structure:

A search of chemical databases confirms the structural details and provides key identifiers for

this compound.
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Identifier Value

IUPAC Name (4S,6R)-4,6-dimethylnonan-5-one

Molecular Formula C11H22O

Molecular Weight 170.29 g/mol

InChI Key YGDJOFDNZUXEMG-AOOOYVTPSA-N

SMILES
CCC--INVALID-LINK--C(=O)--INVALID-LINK--

CCC

PubChem CID 170848946[1]

Physicochemical Properties
A summary of the computed physicochemical properties of (4R,6S)-4,6-dimethylnonan-5-one is

presented below. These properties are crucial for understanding its behavior in biological and

chemical systems.

Property Value

XLogP3 3.8

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 6

Exact Mass 170.167065321 g/mol

Topological Polar Surface Area 17.1 Å²

Biological Activity and Signaling Pathways
Despite a thorough review of publicly available scientific literature and databases, there is

currently no specific information available regarding the biological activity, mechanism of action,

or associated signaling pathways for RO5488608 or (4R,6S)-4,6-dimethylnonan-5-one. The
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compound is not extensively documented in research papers, and its biological target remains

uncharacterized in the public domain.

A related compound, (4R,6S,7R)-7-hydroxy-4,6-dimethyl-3-nonanone, has been identified as a

pheromone component of the bostrychid beetle, Dinoderus bifoveolatus. However, this

information does not directly elucidate the biological function of RO5488608.

Experimental Protocols
The absence of published research detailing the biological effects of RO5488608 means that

there are no established experimental protocols for its use in biological assays.

Logical Workflow for Information Retrieval
The process to identify and characterize RO5488608 involved a multi-step search strategy.

Initial Query:
RO5488608

Chemical Structure SearchIdentify Structure

Biological Activity Search
Investigate Biological Role

IUPAC Name & IdentifiersConfirm Identity

Property & Data SearchGather Physicochemical Data

Information Synthesis

Protocol & Pathway SearchElucidate Mechanism

Click to download full resolution via product page

Caption: A flowchart illustrating the systematic approach to information gathering for

RO5488608.

Conclusion
RO5488608 is chemically defined as (4R,6S)-4,6-dimethylnonan-5-one. While its chemical

structure and physicochemical properties are well-documented in chemical databases, there is

a significant gap in the scientific literature regarding its biological activity and mechanism of
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action. Further research is required to uncover the pharmacological profile of this compound

and its potential applications in drug development. Researchers interested in this molecule may

need to conduct initial screening assays to determine its biological targets and effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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